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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stock solutions of Razaxaban
Hydrochloride, a potent and specific inhibitor of coagulation factor Xa.[1][2][3][4] The protocols
outlined below are intended for research purposes to ensure accurate and reproducible
experimental results. All quantitative data is summarized in tables for ease of use, and a
workflow diagram is provided for visual guidance. Adherence to safety guidelines is critical
when handling this potent compound.

Physicochemical Properties of Razaxaban
Hydrochloride

A thorough understanding of the physicochemical properties of Razaxaban Hydrochloride is
essential for the accurate preparation of stock solutions. Key properties are summarized in the
table below.
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Property Value Source
Molecular Weight 564.92 g/mol [1][5]
Molecular Formula C24H20F4NsO2 - HCI [1][5]
CAS Number 405940-76-3 [1][5][6]
Solubility DMSO: = 20 mg/mL [1][5]
Appearance Solid [3]

Mechanism of Action Signaling Pathway

Razaxaban is a direct inhibitor of Factor Xa, a critical enzyme in the coagulation cascade. By
binding to Factor Xa, Razaxaban blocks the conversion of prothrombin to thrombin, thereby
inhibiting the formation of fibrin clots.

Coagulation Cascade

Factor Xa ——————————=» Prothrombin ———=» Thrombin ———=» Fibrinogen ——=» Fibrin Clot

Razaxaban Hydrochloride Factor Xa
Fibrin Clot

Click to download full resolution via product page
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Caption: Razaxaban Hydrochloride inhibits Factor Xa, a key enzyme in the coagulation
cascade.

Experimental Protocol: Preparation of a 10 mM
Razaxaban Hydrochloride Stock Solution in DMSO

This protocol details the steps for preparing a 10 mM stock solution of Razaxaban
Hydrochloride.

Materials:

» Razaxaban Hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

o Calibrated analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile, filtered pipette tips

e Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
Procedure:

o Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for Razaxaban
Hydrochloride.[7] Handle the compound in a well-ventilated area, preferably within a
chemical fume hood. Wear appropriate PPE to avoid inhalation and direct skin contact.[7]

o Calculations:

o To prepare a 10 mM stock solution, the required mass of Razaxaban Hydrochloride
needs to be calculated.

o Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
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o For 1 mL of a 10 mM stock solution:
» Mass (mg) =10 mM x 1 mL x 564.92 g/mol / 1000 = 5.65 mg
e Weighing:
o Tare a clean, dry microcentrifuge tube or vial on the analytical balance.
o Carefully weigh out 5.65 mg of Razaxaban Hydrochloride powder into the tube.
 Dissolution:

o Add 1 mL of anhydrous DMSO to the tube containing the Razaxaban Hydrochloride
powder.

o Cap the tube securely.

o Vortex the solution until the powder is completely dissolved. Gentle warming in a water
bath (not exceeding 40°C) may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

e Storage:

o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[5]

o Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1 month) or
-80°C for long-term storage (up to 6 months).[1][5]

Data Summary for Stock Solution Preparation:
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Desired Stock Molecular Weight ( Mass of Razaxaban
. Volume of DMSO

Concentration g/mol) HCI

1mM 564.92 1mL 0.565 mg

5mM 564.92 1mL 2.825mg

10 mM 564.92 1mL 5.65 mg

20 mM 564.92 1mL 11.30 mg

Experimental Workflow

The following diagram illustrates the key steps in preparing the Razaxaban Hydrochloride

stock solution.
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!
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!
(Vortex to Dissolve)
!
(Aliquot into Single-Use Vials)
!
(Store at -20°C or -80°C)
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Caption: Workflow for the preparation of Razaxaban Hydrochloride stock solution.

Stability and Handling
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» Stability: Razaxaban Hydrochloride powder is stable for years when stored at -20°C.[1][5]
In DMSO, stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.
[1][5] Avoid repeated freeze-thaw cycles to maintain the integrity of the compound.[5]

o Handling: Razaxaban Hydrochloride is a potent compound and should be handled with
care.[7] Use appropriate personal protective equipment at all times.[7] Dispose of waste
according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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